
Spectroscopic data for N-
(Hydroxymethyl)stearamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: N-(Hydroxymethyl)stearamide

CAS No.: 3370-35-2

Cat. No.: B1581918

Get Quote

An In-Depth Technical Guide to the Spectroscopic Characterization of N-
(Hydroxymethyl)stearamide

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of the essential spectroscopic data for

N-(Hydroxymethyl)stearamide (C₁₉H₃₉NO₂), a fatty acid amide with applications in various

industrial and research fields.[1] The structural elucidation and quality control of this molecule

rely critically on a multi-technique spectroscopic approach. This document is intended for

researchers, chemists, and drug development professionals, offering both interpreted spectral

data and the underlying experimental protocols necessary for its acquisition.

We will explore the expected data from Nuclear Magnetic Resonance (¹H and ¹³C NMR),

Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). The causality behind experimental

choices and data interpretation is emphasized to provide a framework that is not just

procedural, but also educational.
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N-(Hydroxymethyl)stearamide is derived from stearic acid, a long-chain saturated fatty acid.

The molecule incorporates a hydrophilic hydroxymethyl group attached to the amide nitrogen,

creating a molecule with both significant hydrophobic character from the C17 alkyl chain and

polar functionality from the amide and alcohol groups.

Molecular Formula: C₁₉H₃₉NO₂

Molecular Weight: 313.52 g/mol [2]

Appearance: Typically a white, waxy solid.[3]

Melting Point: >107°C[2][4]

The synthesis of N-(Hydroxymethyl)stearamide is generally achieved through the N-

hydroxymethylation of stearamide, often by reacting it with formaldehyde.[5] Understanding this

synthetic route is crucial as it informs potential impurities that may be spectrally relevant.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the unambiguous structural

confirmation of N-(Hydroxymethyl)stearamide. Analysis is typically conducted in deuterated

solvents such as Chloroform-d (CDCl₃) or DMSO-d₆.

Proton (¹H) NMR Spectroscopy
The ¹H NMR spectrum provides a detailed map of the proton environments within the molecule.

The long alkyl chain results in significant signal overlap in the upfield region, but the protons on

and near the functional groups provide distinct, diagnostic signals.
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Proton Assignment
Estimated
Chemical Shift (δ,
ppm)

Multiplicity Key Insights

-CH₃ (Terminal
methyl)

~0.88 Triplet (t)

The terminal group
of the stearyl
chain, coupled to
the adjacent CH₂.

-(CH₂)₁₅- (Bulk

methylene)
~1.25

Broad Singlet /

Multiplet

A large, integrated

signal representing

the 30 protons of the

main alkyl chain.

-CH₂-C=O (α-

Methylene)
~2.20 Triplet (t)

Deshielded by the

adjacent carbonyl

group. Its coupling to

the β-CH₂ gives a

triplet.

-NH- (Amide proton) ~5.5 - 6.5 Broad Triplet (br t)

Chemical shift is

solvent and

concentration-

dependent.

Broadened due to

quadrupolar coupling

with Nitrogen and

exchange. Expected

to couple to the N-CH₂

protons.

-OH (Hydroxyl proton) Variable (~2.0 - 4.0) Broad Singlet / Triplet

Highly variable and

dependent on solvent,

concentration, and

temperature. May

couple to the N-CH₂

protons.
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| -N-CH₂-O- (Hydroxymethyl) | ~4.8 - 5.2 | Doublet (d) or Doublet of Doublets (dd) | Deshielded

by both Nitrogen and Oxygen. It is coupled to the NH proton and potentially the OH proton,

leading to splitting. |

Causality in ¹H NMR Interpretation: The downfield shift of the α-methylene protons (~2.20 ppm)

is a direct consequence of the electron-withdrawing inductive effect of the carbonyl group.

Similarly, the N-CH₂-O protons are significantly deshielded by the adjacent electronegative

nitrogen and oxygen atoms. The broadness of the NH and OH signals is a classic indicator of

exchange with trace amounts of water in the solvent or intermolecular hydrogen bonding.

Carbon-13 (¹³C) NMR Spectroscopy
The ¹³C NMR spectrum complements the ¹H data by providing a signal for each unique carbon

environment. Given the symmetry of the long alkyl chain, many of the methylene carbons will

overlap.

Expected ¹³C NMR Chemical Shifts

Carbon Assignment
Estimated Chemical Shift
(δ, ppm)

Key Insights

-C=O (Amide Carbonyl) ~175
The most downfield signal,
characteristic of an amide
carbonyl.

-N-CH₂-O- (Hydroxymethyl) ~65 - 70

Significantly deshielded by the

directly attached N and O

atoms.

-CH₂-C=O (α-Methylene) ~36
Influenced by the adjacent

carbonyl group.

-(CH₂)₁₅- (Bulk methylene) ~22 - 32
A cluster of signals for the

carbons in the long alkyl chain.

| -CH₃ (Terminal methyl) | ~14 | The most upfield signal, typical for a terminal methyl group. |
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A robust protocol is essential for acquiring high-quality, reproducible NMR data.

Sample Preparation:

Accurately weigh 5-10 mg of N-(Hydroxymethyl)stearamide.

Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a

clean, dry vial.

Add a small amount of an internal standard, typically Tetramethylsilane (TMS), which is

defined as 0.00 ppm.[6]

Transfer the solution to a 5 mm NMR tube.

Instrument Setup:

Use a high-field NMR spectrometer (e.g., 300 MHz or higher) for better signal dispersion.

[7]

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical

peaks.

Data Acquisition:

¹H NMR: Acquire data using a standard pulse sequence. A sufficient number of scans

should be averaged to achieve a good signal-to-noise ratio (typically 16 or 32 scans).

¹³C NMR: Acquire data using a proton-decoupled pulse sequence. Due to the lower

natural abundance of ¹³C and its longer relaxation times, significantly more scans (e.g.,

1024 or more) are required.

Data Processing:

Apply Fourier transformation to the acquired Free Induction Decay (FID).

Phase the resulting spectrum and perform a baseline correction.
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Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

Integrate the signals in the ¹H spectrum to determine the relative ratios of protons.

Diagram: NMR Spectroscopy Workflow
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Caption: Workflow for NMR sample preparation, acquisition, and data processing.

Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective method for identifying the key functional groups

present in the molecule. The spectrum is characterized by absorption bands corresponding to

the vibrational frequencies of specific bonds.

Expected IR Absorption Bands

Wavenumber
(cm⁻¹)

Bond Vibration Intensity Functional Group

~3400 (broad) O-H stretch Strong, Broad Alcohol (-OH)

~3300 (broad) N-H stretch Strong, Broad Amide (-NH)

2850 - 2960 C-H stretch Strong
Alkyl Chain (-CH₂, -

CH₃)

~1640 C=O stretch (Amide I) Strong Amide (-C=O)

~1550 N-H bend (Amide II) Medium Amide (-NH)

| ~1050 | C-O stretch | Medium | Alcohol (-C-OH) |
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Causality in IR Interpretation: The broadness of the O-H and N-H stretching bands is a direct

result of intermolecular hydrogen bonding, which creates a continuum of vibrational energies.

The position of the amide C=O stretch at a relatively low wavenumber (~1640 cm⁻¹) compared

to ketones (~1715 cm⁻¹) is due to the resonance delocalization of the nitrogen lone pair, which

reduces the double-bond character of the carbonyl.[8]

Experimental Protocol for IR Spectroscopy (ATR)
Attenuated Total Reflectance (ATR) is a common, modern technique for acquiring IR spectra of

solid samples with minimal preparation.

Instrument Preparation:

Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a

suitable solvent (e.g., isopropanol) and allowing it to dry completely.

Record a background spectrum of the empty ATR stage. This is crucial as it will be

automatically subtracted from the sample spectrum to remove signals from atmospheric

CO₂ and water vapor.

Sample Analysis:

Place a small amount of the solid N-(Hydroxymethyl)stearamide powder onto the ATR

crystal.

Apply pressure using the instrument's anvil to ensure firm and even contact between the

sample and the crystal.

Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-

to-noise ratio.

Data Processing:

The software automatically performs the background subtraction.

Identify and label the major absorption peaks, comparing them to known correlation

charts.
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Diagram: ATR-IR Spectroscopy Workflow
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Caption: Standard workflow for acquiring an ATR-IR spectrum of a solid sample.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule, which is invaluable for confirming its identity and structural features.

Electrospray Ionization (ESI) is a suitable soft ionization technique for this molecule.

Expected Mass Spectrometry Data

m/z Value Ion
Fragmentation
Origin

Key Insights

314.31 [M+H]⁺
Protonated
Molecular Ion

Confirms the
molecular weight
(313.52 Da).

336.29 [M+Na]⁺
Sodiated Molecular

Ion

Commonly observed

adduct in ESI-MS.

296.29 [M+H - H₂O]⁺
Loss of water from the

hydroxyl group.

A common

fragmentation

pathway for alcohols.

284.30 [M+H - CH₂O]⁺ Loss of formaldehyde.

Characteristic

fragmentation of an N-

hydroxymethyl group.

| Various | CₙH₂ₙ₊₁ | Cleavage along the alkyl chain. | A series of peaks separated by 14 Da

(CH₂) is characteristic of a long fatty acid chain. |
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Causality in MS Fragmentation: The N-hydroxymethyl group is prone to characteristic losses.

The loss of water ([M+H - H₂O]⁺) is a thermodynamically favorable process for the protonated

molecule. The cleavage to lose formaldehyde ([M+H - CH₂O]⁺) is a key diagnostic

fragmentation that points directly to the N-CH₂-OH moiety. The long alkyl chain will typically

undergo fragmentation, but the most structurally informative peaks are those related to the

functional groups.

Experimental Protocol for Mass Spectrometry (ESI-MS)
Sample Preparation:

Prepare a dilute solution of N-(Hydroxymethyl)stearamide (~10-50 µg/mL) in a solvent

suitable for ESI, such as methanol or acetonitrile, often with a small amount of formic acid

(0.1%) to promote protonation ([M+H]⁺).

Instrument Setup:

Use a high-resolution mass spectrometer (e.g., TOF, Orbitrap, or FT-ICR) for accurate

mass measurements.

Calibrate the instrument using a known standard immediately prior to analysis.

Optimize ESI source parameters (e.g., capillary voltage, gas flow, temperature) to achieve

a stable spray and maximum ion signal.

Data Acquisition:

Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10

µL/min).

Acquire data in positive ion mode to observe [M+H]⁺ and [M+Na]⁺ adducts.

If fragmentation data is desired, perform tandem MS (MS/MS) by selecting the [M+H]⁺ ion

(m/z 314.3) and subjecting it to Collision-Induced Dissociation (CID).

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1581918/docs?utm_src=pdf-body#spectroscopic-data-for-n-hydroxymethyl-stearamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581918?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The structural verification of N-(Hydroxymethyl)stearamide is reliably achieved through a

combination of NMR, IR, and MS techniques. Each method provides a unique and

complementary piece of the structural puzzle. ¹H and ¹³C NMR confirm the carbon-hydrogen

framework and the connectivity of the functional groups. IR spectroscopy offers a rapid

confirmation of the presence of amide, alcohol, and alkyl functionalities. Finally, high-resolution

mass spectrometry validates the elemental composition and provides key fragmentation data

that corroborates the presence of the N-hydroxymethyl group. The protocols and expected data

presented in this guide provide a self-validating system for the comprehensive characterization

of this molecule, ensuring high confidence in its identity and purity for research and

development applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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